N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide

• IUPAC Name: N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C23H27N3O3S2/c1-15-5-10-20-21(12-15)30-23(25(20)4)24-22(27)18-6-8-19(9-7-18)31(28,29)26-13-16(2)11-17(3)14-26/h5-10,12,16-17H,11,13-14H2,1-4H3
• InChI Key: SDQHHDWQOHHPAP-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=C(C=C4)C)C)C
• Molecular Formula: C23H27N3O3S2
• Molecular Weight: 457.6 g/mol

Description

N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide is a useful research compound. Its molecular formula is C23H27N3O3S2 and its molecular weight is 457.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Derivatives

• N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide is a compound involved in the synthesis of various derivatives. For instance, Denisenko et al. (2011) described the synthesis of derivatives like 6-Amino-2-bromo-4-hydroxynicotinaldehyde Derivatives using similar chemical structures (Denisenko et al., 2011).

Antimicrobial Applications

• Some derivatives of this compound have been investigated for their antimicrobial activities. Mokhtari and Pourabdollah (2013) studied N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives and found them effective against pathogenic bacteria and Candida species (Mokhtari & Pourabdollah, 2013).

Anticancer Research

• The compound and its derivatives have shown potential in anticancer research. For instance, Yılmaz et al. (2015) synthesized derivatives showing proapoptotic activity on melanoma cell lines, indicating their potential as anticancer agents (Yılmaz et al., 2015).

Fluorescent Probe Development

• This compound has also been used in the development of fluorescent probes. Bodke et al. (2013) synthesized derivatives that acted as blue-green fluorescent probes, which can be used in various scientific applications (Bodke et al., 2013).

Anticonvulsant Activity

• Khokra et al. (2019) reported the synthesis of benzothiazole coupled sulfonamide derivatives, evaluating their anticonvulsant potential, which suggests possible applications in neurological research (Khokra et al., 2019).

Corrosion Inhibition

• Hu et al. (2016) investigated benzothiazole derivatives for their corrosion inhibiting effects against steel, demonstrating the compound's potential in industrial applications (Hu et al., 2016).

Phosphoinositide 3-Kinase Inhibition

• Research by Stec et al. (2011) explored derivatives of this compound as inhibitors of phosphoinositide 3-kinase, indicating their potential in biochemical research (Stec et al., 2011).